Cas no 2103-98-2 (4-(4-Chlorophenyl)-1,3-thiazol-2-ol)

• Product Name: 4-(4-Chlorophenyl)-1,3-thiazol-2-ol
• CAS No: 2103-98-2
• MF: C₉H₆ClNOS
• MW: 211.668039798737
• MDL: MFCD02089965
• CID: 289906
• PubChem ID: 244634
• Update Time: 2025-05-24

4-(4-Chlorophenyl)-1,3-thiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Thiazolone,4-(4-chlorophenyl)-
• 4-(4-Chlorophenyl)-2-hydroxythiazole
• 4-(4-chlorophenyl)-3H-1,3-thiazol-2-one
• 4-(4-Chloro-Phenyl)-Thiazol-2-ol
• 4-(4-CHLOROPHENYL)THIAZOL-2-OL
• 5-(4-Chlorophenyl)-1,3-thiazol-2(3H)-one
• (4-chlorophenyl)-2(3H)-thiazolone
• 2-thiazolol, 4-(4-chlorophenyl)-
• 4-(4-chlorophenyl)-2-oxo-1,3-thiazole
• 4-(4-chlorophenyl)-2-oxo-thiazole
• 4-(4-chloro-phenyl)-3H-thiazol-2-one
• 4-(4-Chlor-phenyl)-3H-thiazol-2-on
• 4-p-Chlorphenyl-4-thiazolin-2-on
• AC1L6E4P
• AC1Q6MR4
• ACMC-1BMQ1
• CTK4E5723
• NSC55674
• SureCN3836008
• 2(3H)-Thiazolone, 4-(4-chlorophenyl)-
• NSC-55674
• HMS3359D12
• AKOS005203277
• CHEMBL1359697
• MLS000759992
• 4-(4-Chlorophenyl)-1,3-thiazol-2(3H)-one
• 4-(4-Chlorophenyl)-2-hydroxythiazole, 97%
• HMS2633B19
• 4-(4-chlorophenyl)-2,3-dihydro-2-oxothiazole
• SMR000370048
• Z56941018
• EN300-114704
• 2103-98-2
• MFCD02089965
• XODFWCAVOQHJFC-UHFFFAOYSA-N
• 4-(4-chlorophenyl)-1,3-thiazol-2-ol
• DTXSID70288393
• SCHEMBL3836008
• AKOS008967095
• G84106
• 4-(4-Chlorophenyl)-1,3-thiazol-2-ol

• MDL： MFCD02089965
• Inchi： 1S/C9H6ClNOS/c10-7-3-1-6(2-4-7)8-5-13-9(12)11-8/h1-5H,(H,11,12)
• InChI Key： XODFWCAVOQHJFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(N1)=O

Computed Properties

• Exact Mass: 210.98598
• Monoisotopic Mass: 210.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.428
• Melting Point: 222-226 °C
• Boiling Point: 410.2°Cat760mmHg
• Flash Point: 201.9°C
• Refractive Index: 1.655
• PSA: 33.12
• LogP: 2.75680

4-(4-Chlorophenyl)-1,3-thiazol-2-ol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(4-Chlorophenyl)-1,3-thiazol-2-ol

4-(4-Chlorophenyl)-1,3-thiazol-2-ol: A Comprehensive Overview

4-(4-Chlorophenyl)-1,3-thiazol-2-ol, with the CAS number 2103-98-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. The presence of a chlorophenyl group at the 4-position of the thiazole ring introduces unique electronic and structural properties, making it a valuable molecule for various applications.

The synthesis of 4-(4-Chlorophenyl)-1,3-thiazol-2-ol typically involves multi-step reactions, often starting from readily available precursors. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity. Researchers have explored various routes, including condensation reactions and cyclization processes, to optimize the synthesis pathway. The incorporation of modern catalytic systems has further enhanced the yield and selectivity of these reactions.

The structural features of 4-(4-Chlorophenyl)-1,3-thiazol-2-ol make it an attractive candidate for applications in drug discovery. The thiazole moiety is known for its ability to interact with biological targets, such as enzymes and receptors, due to its rigid structure and potential for hydrogen bonding. Recent studies have highlighted its role as a scaffold in the development of novel therapeutic agents. For instance, derivatives of this compound have shown promise in anti-inflammatory and anti-cancer drug design.

In addition to its biological applications, 4-(4-Chlorophenyl)-1,3-thiazol-2-ol has garnered attention in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in designing advanced materials for sensing applications. Recent research has demonstrated its potential as a sensing platform for detecting environmental pollutants and heavy metal ions. The incorporation of this compound into polymer matrices has further expanded its utility in creating responsive materials.

The physical and chemical properties of 4-(4-Chlorophenyl)-1,3-thiazol-2-ol have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These studies have confirmed the stability of the compound under various conditions, making it suitable for long-term storage and use in diverse experimental setups.

The environmental impact of 4-(4-Chlorophenyl)-1,3-thiazol-2-ol is another area of active research. Assessments of its biodegradability and toxicity have been conducted to ensure its safe handling and disposal. Findings indicate that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, aligning with current environmental regulations.

In conclusion, 4-(4-Chlorophenyl)-1,3-thiazol-2-ol stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and favorable properties continue to drive innovative research efforts. As advancements in synthetic chemistry and materials science progress, this compound is poised to play an even more significant role in future technological developments.